Cas no 55418-27-4 (O-(2-fluorophenyl)methylhydroxylamine)

• Product Name: O-(2-fluorophenyl)methylhydroxylamine
• CAS No: 55418-27-4
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD11594365
• CID: 841506
• PubChem ID: 468123
• Update Time: 2025-05-27

O-(2-fluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-Fluorobenzyl)hydroxylamine
• Hydroxylamine,O-[(2-fluorophenyl)methyl]-
• O-[(2-fluorophenyl)methyl]hydroxylamine
• 2-Fluoro-Benzyoxylamine Hydrochloride
• O-(2-Fluoro-benzyl)hydroxylamine hydrochloride
• O-(2-Fluoro-benzyl)-hydroxylamine hydrochloride
• O-[(2-Fluorophenyl)methyl]-hydroxylamine
• 2-Fluorobenzylhydroxylamine
• O-(2-fluorophenyl)methylhydroxylamine
• DTXSID70332825
• SY281571
• CS-0269655
• 2-fluorobenzyloxyamine
• CHEMBL3765979
• J-523789
• MFCD11594365
• EN300-1246882
• AKOS006229886
• C7H8FNO
• 55418-27-4
• SCHEMBL1520141
• G72724
• Hydroxylamine, O-[(2-fluorophenyl)methyl]-

• MDL： MFCD11594365
• Inchi： 1S/C7H8FNO/c8-7-4-2-1-3-6(7)5-10-9/h1-4H,5,9H2
• InChI Key： OUHKQMQWIDUZDW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CON

Computed Properties

• Exact Mass: 177.03577
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 238 ºC
• Flash Point: 98 ºC
• PSA: 32.26
• LogP: 1.91630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on O-(2-fluorophenyl)methylhydroxylamine

O-(2-Fluorophenyl)methylhydroxylamine (CAS No. 55418-27-4): An Overview of Its Properties, Applications, and Recent Research

O-(2-Fluorophenyl)methylhydroxylamine (CAS No. 55418-27-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and materials science. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a hydroxylamine moiety. These features contribute to its diverse applications in various scientific and industrial domains.

The molecular formula of O-(2-Fluorophenyl)methylhydroxylamine is C₈H₉FNO₂, and its molecular weight is approximately 166.16 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of medicinal chemistry, O-(2-Fluorophenyl)methylhydroxylamine has been explored for its potential as a building block in the synthesis of pharmaceuticals. The presence of the fluorine atom in the phenyl ring can significantly influence the pharmacokinetic properties of the final drug molecule, enhancing its bioavailability and metabolic stability. Recent studies have shown that derivatives of this compound exhibit promising antimicrobial and antiviral activities, making them potential candidates for the development of new therapeutic agents.

One notable application of O-(2-Fluorophenyl)methylhydroxylamine is in the field of materials science, where it has been used as a precursor for the synthesis of advanced materials with unique properties. For instance, researchers have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These materials find applications in various industries, including electronics, automotive, and aerospace.

In the context of biochemistry, O-(2-Fluorophenyl)methylhydroxylamine has been studied for its interactions with biological systems. Its ability to form stable complexes with metal ions has led to its use in the development of metal-chelating agents for diagnostic and therapeutic purposes. Additionally, the compound's reactivity with biomolecules such as proteins and nucleic acids has been investigated to understand its potential biological effects.

Recent research has also focused on the environmental impact of O-(2-Fluorophenyl)methylhydroxylamine. Studies have shown that while the compound itself is not highly toxic, its degradation products may have environmental implications. Therefore, efforts are being made to develop more sustainable synthesis methods and to explore biodegradable alternatives to minimize any potential ecological impact.

The synthesis of O-(2-Fluorophenyl)methylhydroxylamine typically involves several steps, including the reaction of 2-fluorobenzaldehyde with hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product can be further purified using techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have led to more efficient and cost-effective routes for producing this compound on a larger scale.

In conclusion, O-(2-Fluorophenyl)methylhydroxylamine (CAS No. 55418-27-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and biochemistry. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.